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Compound of Interest

Compound Name: 3-Bromoquinolin-7-OL

Cat. No.: B3026867 Get Quote

3-Bromoquinolin-7-OL is a halogenated heterocyclic compound belonging to the quinoline

family. Its structure suggests potential applications as a building block in medicinal chemistry

and materials science. Due to the absence of specific toxicological data, a conservative

approach to handling is imperative. The safety profile is inferred from the known hazards of

closely related analogues.

Table 1: Hazard Profile of Structural Analogues
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Compound CAS Number
Key Hazards
Identified

Source(s)

3-Bromoquinoline 5332-24-1

Harmful if swallowed,

in contact with skin, or

if inhaled; Causes skin

and serious eye

irritation; May cause

respiratory irritation.

[1][2][3]

7-Bromoquinoline 4965-36-0

Causes skin and

serious eye irritation;

May cause respiratory

irritation.

[4]

8-Hydroxyquinoline 148-24-3

Light sensitive;

Incompatible with

strong oxidizing

agents and strong

acids.

[5]

7-Bromoquinolin-3-

amine
N/A

Causes skin irritation,

serious eye irritation,

and may cause

respiratory irritation;

Harmful if swallowed.

[6]

3-Bromo-7-

chloroquinoline
84973-05-7

Avoid dust formation;

Avoid contact with

skin and eyes.

[7]

The consistent classification of these analogues indicates that 3-Bromoquinolin-7-OL should

be handled as a hazardous substance with potential for irritation and acute toxicity.

Section 2: Inferred Hazard Classification and Safety
Precautions
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Based on the data from structural analogues, 3-Bromoquinolin-7-OL is likely classified under

the Globally Harmonized System (GHS) as follows.

Inferred GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][6]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][3][4]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][3][4]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1][2][3][4]

Precautionary Statements (Inferred):
Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after

handling. Do not eat, drink, or smoke when using this product. Use only outdoors or in a

well-ventilated area. Wear protective gloves, eye protection, and face protection.[1][8]

Response: If swallowed, call a POISON CENTER or doctor if you feel unwell; rinse mouth. If

on skin, wash with plenty of water. If inhaled, remove person to fresh air and keep

comfortable for breathing. If in eyes, rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][8][9]

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[8][9]

Disposal: Dispose of contents/container to an approved waste disposal plant.[8][9]

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and robust PPE, is

essential to minimize exposure.

Engineering Controls:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b3026867?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://sds.fluorochem.co.uk/eng/sds_F768011_en.pdf
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinoline
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinoline
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromoquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinoline
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL20327&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL20327&PLANT=d__ALF
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19634~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2017:40:50~~5-Bromoquinoline~~
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL20327&PLANT=d__ALF
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19634~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2017:40:50~~5-Bromoquinoline~~
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL20327&PLANT=d__ALF
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19634~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2017:40:50~~5-Bromoquinoline~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Fume Hood: All handling of 3-Bromoquinolin-7-OL, including weighing,

transferring, and preparing solutions, must be conducted inside a certified chemical fume

hood to prevent inhalation of dust or vapors.[1][2]

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[7]

Safety Stations: Eyewash stations and safety showers must be readily accessible and tested

regularly.[1]

Personal Protective Equipment (PPE):
Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards. A face shield should be worn in addition to goggles

when there is a risk of splashing.[1][7]

Skin Protection:

Gloves: Handle with chemical-impermeable gloves (e.g., nitrile rubber) that have been

inspected prior to use. Follow the manufacturer's instructions regarding permeability and

breakthrough time.[2][7]

Lab Coat: A flame-retardant lab coat must be worn at all times. Long-sleeved clothing is

necessary to prevent skin exposure.[7]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a full-face respirator with a filter type appropriate for organic gases and

vapors (e.g., Type A Brown conforming to EN14387).[1][7]

Section 4: Safe Handling and Storage Protocols
Adherence to strict protocols is the cornerstone of safe laboratory practice.

Experimental Workflow for Safe Handling
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Caption: Standard Operating Procedure for Handling 3-Bromoquinolin-7-OL.
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Storage Requirements:
Store in a tightly closed, properly labeled container.[2]

Keep in a dry, cool, and well-ventilated place away from direct sunlight and heat sources.[1]

[2]

Store separately from incompatible materials, particularly strong oxidizing agents.[1][5]

The storage area should be accessible only to authorized personnel.

Section 5: First Aid and Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Table 2: First Aid Measures

Exposure Route Action

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][2][9]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove all

contaminated clothing and shoes. Seek

immediate medical attention if irritation persists.

[2][5]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2][9]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[1][2][5]
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Spill and Fire Response:
Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation and wear full PPE.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[2]

Carefully sweep or scoop up the material, minimizing dust generation, and place it into a

suitable, labeled container for hazardous waste disposal.[5][10]

Clean the spill area thoroughly with a suitable decontaminating agent.

Fire Fighting:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[1][2]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic

gases, including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides

(NOx).[1][2]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Section 6: Stability and Reactivity
Reactivity: No specific reactivity hazards are known under normal processing.[1]

Chemical Stability: The compound is expected to be stable under recommended storage

conditions.[1] It may be light-sensitive, similar to other hydroxyquinolines.[5]

Conditions to Avoid: Excess heat, exposure to light, and incompatible products.[1][5]

Incompatible Materials: Strong oxidizing agents, strong acids.[1][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_7_Bromo_4_hydroxy_2_phenylquinoline_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous Decomposition Products: Under fire conditions, it may decompose to form carbon

monoxide, carbon dioxide, and nitrogen oxides.[1][2]

Section 7: Waste Disposal
All waste containing 3-Bromoquinolin-7-OL must be treated as hazardous.

Segregation: As a halogenated organic compound, it must be segregated from non-

halogenated waste streams. Do not mix with incompatible waste types like acids or

oxidizers.[10]

Containment: Collect waste in a designated, leak-proof, and clearly labeled hazardous waste

container. The label must include the full chemical name and appropriate hazard symbols.

[10]

Disposal: Disposal must be conducted by a licensed hazardous waste management

company in accordance with all local, state, and federal regulations.[10]

Waste Disposal Workflow
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Caption: Regulated Waste Disposal Workflow for 3-Bromoquinolin-7-OL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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